2-Naphthylthiolacetate

• CAS No.: 831-23-2
• Molecular Formula: C12H10OS
• Molecular Weight: 202.27 g/mol
• IUPAC Name: S-naphthalen-2-yl ethanethioate
• InChI: InChI=1S/C12H10OS/c1-9(13)14-12-7-6-10-4-2-3-5-11(10)8-12/h2-8H,1H3
• InChI Key: NMFMUXYHGNUOAI-UHFFFAOYSA-N
• SMILES: CC(=O)SC1=CC2=CC=CC=C2C=C1
• Synonyms: 2-naphthylthiol acetate; 2-naphthylthiolacetate; 2-thionaphthyl acetate

Description

2-Naphthylthiolacetate is a sulfur-containing ester derivative of 2-naphthol. This compound is primarily used in biochemical research as a substrate for non-specific esterase enzymes. In cytochemical studies, it has been instrumental in tracing the differentiation of amoeboid microglial cells in postnatal rats, where enzymatic cleavage of the thioester bond generates detectable reaction products .

Comparison with Similar Compounds

Table 1: Key Properties of 2-Naphthylthiolacetate and Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Primary Applications
2-Naphthylthiolacetate	C₁₂H₁₀O₂S*	~218–228*	Not available	Substrate for non-specific esterase in cytochemical studies
2-Naphthylacetic acid	C₁₂H₁₀O₂	186.21	581-96-4	Plant growth regulator; used in agriculture
Methyl 2-thienyl acetate	C₇H₈O₂S	156.20	19432-68-9	Organic synthesis; potential use in fragrances or pharmaceuticals
α-(Phenylthio)phenylacetic acid	C₁₄H₁₂O₂S	244.31	10490-07-0	Intermediate in organic synthesis; reagent for thioether-linked compounds
Methyl 2-(methylthio)acetate	C₄H₈O₂S	120.17	Not available	Flavoring agent; synthetic intermediate in organosulfur chemistry

*Inferred based on structural analysis; explicit data unavailable in provided evidence.

Functional and Reactivity Differences

Thioester vs. Oxygen Ester Reactivity :

• 2-Naphthylthiolacetate’s thioester bond (C-S-CO-O-) is more reactive toward nucleophiles compared to oxygen esters (e.g., 2-naphthylacetic acid’s carboxyl group). This property makes it a preferred substrate for esterase enzymes, as the enzyme cleaves the thioester bond to release detectable products .
• In contrast, 2-naphthylacetic acid, a carboxylate derivative, is stable under physiological conditions and functions as a synthetic auxin in plant growth regulation .

Aromatic Group Influence :

• The naphthyl group in 2-Naphthylthiolacetate enhances lipophilicity, facilitating its penetration into cellular membranes during cytochemical assays .
• Thienyl (in Methyl 2-thienyl acetate) and phenyl (in α-(Phenylthio)phenylacetic acid) groups alter electronic properties, affecting solubility and reactivity. For example, Methyl 2-thienyl acetate’s thienyl moiety may confer unique aromatic interactions in synthetic applications .